Cas no 854383-21-4 (O-(2-ethylbutyl)hydroxylamine)

O-(2-Ethylbutyl)hydroxylamine is a specialized hydroxylamine derivative characterized by its branched alkyl chain, which enhances its solubility in organic solvents and stability under various reaction conditions. This compound is particularly valuable in organic synthesis, serving as a versatile intermediate for the preparation of oximes, nitrones, and other nitrogen-containing compounds. Its structural features contribute to improved selectivity and efficiency in nucleophilic reactions. Additionally, the 2-ethylbutyl moiety offers steric hindrance, which can be advantageous in controlled polymerization processes or as a stabilizing agent in radical reactions. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
O-(2-ethylbutyl)hydroxylamine structure
O-(2-ethylbutyl)hydroxylamine structure
Product Name:O-(2-ethylbutyl)hydroxylamine
CAS No:854383-21-4
MF:C6H15NO
MW:117.189401865005
CID:5871188
PubChem ID:22013593
Update Time:2025-05-26

O-(2-ethylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1715469
    • DTXSID801307073
    • A1-51545
    • AKOS021248245
    • O-(2-ethylbutyl)hydroxylamine
    • EN300-1832397
    • 854383-21-4
    • Inchi: 1S/C6H15NO/c1-3-6(4-2)5-8-7/h6H,3-5,7H2,1-2H3
    • InChI Key: CIRJXCXETKZARV-UHFFFAOYSA-N
    • SMILES: O(CC(CC)CC)N

Computed Properties

  • Exact Mass: 117.115364102g/mol
  • Monoisotopic Mass: 117.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

O-(2-ethylbutyl)hydroxylamine Pricemore >>

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Additional information on O-(2-ethylbutyl)hydroxylamine

O-(2-Ethylbutyl)Hydroxylamine: A Comprehensive Overview

O-(2-Ethylbutyl)Hydroxylamine, identified by the CAS number 854383-21-4, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the broader category of hydroxylamines, which are known for their versatile chemical properties and reactivity. The structure of O-(2-Ethylbutyl)Hydroxylamine consists of a hydroxylamine group (-NH-O-) attached to an ethylbutyl chain, which imparts unique characteristics to the molecule. Recent studies have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of O-(2-Ethylbutyl)Hydroxylamine typically involves a multi-step process, often starting with the reaction of hydroxylamine with an appropriate alkylating agent. The choice of reagents and reaction conditions plays a critical role in determining the purity and yield of the final product. Researchers have explored various catalysts and solvents to optimize this process, with some studies suggesting that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields.

One of the most promising applications of O-(2-Ethylbutyl)Hydroxylamine lies in its use as an intermediate in drug discovery. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecular frameworks. Recent advancements in medicinal chemistry have demonstrated its utility in developing bioactive compounds targeting specific disease pathways. For instance, studies published in 2023 have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic inflammatory diseases.

In addition to its role in pharmaceuticals, O-(2-Ethylbutyl)Hydroxylamine has found applications in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to interact with plant enzymes has been leveraged to develop eco-friendly agricultural solutions. A 2023 study conducted by researchers at the University of California revealed that this compound can enhance crop resistance to fungal infections without adverse environmental impacts.

The environmental impact of O-(2-Ethylbutyl)Hydroxylamine has also been a focus of recent research. Studies indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further investigations are needed to fully understand its long-term ecological effects and ensure sustainable use.

Looking ahead, the development of novel synthetic routes and application areas for O-(2-Ethylbutyl)Hydroxylamine presents exciting opportunities for scientists and industries alike. Its unique chemical properties position it as a valuable tool in advancing both academic research and industrial innovation.

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